Cas no 791782-11-1 ((S)-Benzyl 2-amino-3-methoxypropanoate)

• Product Name: (S)-Benzyl 2-amino-3-methoxypropanoate
• CAS No: 791782-11-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 2093145
• PubChem ID: 54195131
• Update Time: 2025-07-20

(S)-Benzyl 2-amino-3-methoxypropanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl 2-amino-3-methoxypropanoate
• (S)-Benzyl2-amino-3-methoxypropanoate
• 791782-11-1
• G82904
• SCHEMBL1708893
• BENZYL (2S)-2-AMINO-3-METHOXYPROPANOATE
• MFCD24637021
• (S)-BenZyl 2-amino-3-methoxypropanoate (H-L-Ser(Me)-OBZl)

• MDL： MFCD24637021
• Inchi： 1S/C11H15NO3/c1-14-8-10(12)11(13)15-7-9-5-3-2-4-6-9/h2-6,10H,7-8,12H2,1H3/t10-/m0/s1
• InChI Key： PLGIWPZJAPVLTD-JTQLQIEISA-N
• SMILES： O(CC1C=CC=CC=1)C([C@H](COC)N)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.6Ų

Additional information on (S)-Benzyl 2-amino-3-methoxypropanoate

Comprehensive Overview of (S)-Benzyl 2-amino-3-methoxypropanoate (CAS No. 791782-11-1): Properties, Applications, and Industry Insights

(S)-Benzyl 2-amino-3-methoxypropanoate (CAS No. 791782-11-1) is a chiral ester compound widely recognized for its role in pharmaceutical synthesis and fine chemical applications. This optically active derivative of 2-amino-3-methoxypropanoic acid features a benzyl ester group, which enhances its solubility and reactivity in organic reactions. The compound's stereospecificity makes it invaluable in asymmetric synthesis, particularly in the production of enantiomerically pure drugs and bioactive molecules. Researchers and manufacturers prioritize this compound due to its high purity and compatibility with peptide coupling reagents.

In recent years, the demand for (S)-Benzyl 2-amino-3-methoxypropanoate has surged alongside advancements in targeted drug delivery and precision medicine. Its structural versatility allows it to serve as a building block for protease inhibitors and neurotransmitter analogs, addressing trending topics like neurodegenerative disease research and metabolic pathway modulation. Analytical techniques such as HPLC and chiral chromatography are routinely employed to verify its enantiomeric excess (ee), a critical parameter for regulatory compliance in GMP synthesis.

The compound's stability under ambient storage conditions and compatibility with green chemistry protocols align with the industry's shift toward sustainable practices. Notably, its low toxicity profile and biodegradability have been highlighted in environmental impact assessments, making it a preferred choice over traditional halogenated intermediates. These attributes resonate with current searches on "eco-friendly chiral auxiliaries" and "safer pharmaceutical intermediates", reflecting growing consumer and regulatory pressures.

From a technical perspective, (S)-Benzyl 2-amino-3-methoxypropanoate exhibits a melting range of 78–82°C and a specific optical rotation of [α]D²⁰ = +15° to +18° (c=1 in methanol). These specifications are frequently queried in quality control forums and patent documentation. The compound's protecting group strategy (benzyl ester) also attracts attention in solid-phase peptide synthesis (SPPS) discussions, where users often search for "orthogonal deprotection methods" or "carboxyl group activation techniques".

Emerging applications in bioconjugation and prodrug development further elevate the relevance of CAS No. 791782-11-1. For instance, its incorporation into antibody-drug conjugates (ADCs) has been explored in oncology research, coinciding with trending queries like "next-generation linker chemistry". The compound's methoxy group additionally enables hydrogen bonding interactions, a feature leveraged in crystal engineering studies—a hot topic in materials science communities.

Supply chain dynamics for (S)-Benzyl 2-amino-3-methoxypropanoate reflect broader industry challenges, with users increasingly searching for "reliable chiral compound suppliers" and "scalable synthetic routes". Recent innovations in continuous flow chemistry have demonstrated improved yields (>85%) for its production, addressing pain points around batch-to-batch variability. Regulatory filings frequently cite this compound under ICH Q11 guidelines, particularly in sections pertaining to starting material justification.

In summary, (S)-Benzyl 2-amino-3-methoxypropanoate (CAS No. 791782-11-1) represents a nexus of chiral technology, sustainable chemistry, and therapeutic innovation. Its multifaceted applications—from small-molecule APIs to advanced material precursors—ensure its continued prominence in scientific literature and industrial workflows. The compound's alignment with AI-driven drug discovery trends and circular economy principles positions it as a strategic asset for future-oriented research initiatives.